Cas no 2343-61-5 (1-(2-fluorophenyl)prop-2-yn-1-ol)

• Product Name: 1-(2-fluorophenyl)prop-2-yn-1-ol
• CAS No: 2343-61-5
• MF: C₉H₇FO
• MW: 150.149686098099
• MDL: MFCD21143265
• CID: 4507474
• PubChem ID: 18175400
• Update Time: 2025-08-04

1-(2-fluorophenyl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-ethynyl-2-fluoro-
• 1-(2-Fluorophenyl)-2-propyn-1-ol
• 1-(2-Fluorophenyl)prop-2-yn-1-ol
• HS-3662
• SY045263
• 2343-61-5
• AC5690
• MFCD21143265
• Benzenemethanol, a-ethynyl-2-fluoro-
• SCHEMBL7199994
• AKOS014245928
• 1-(2-fluorophenyl)prop-2-yn-1-ol

• MDL： MFCD21143265
• Inchi： 1S/C9H7FO/c1-2-9(11)7-5-3-4-6-8(7)10/h1,3-6,9,11H
• InChI Key： AIPPGCVODJSPHM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C#C)O

Computed Properties

• Exact Mass: 150.048093005g/mol
• Monoisotopic Mass: 150.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-fluorophenyl)prop-2-yn-1-ol

Introduction to 1-(2-fluorophenyl)prop-2-yn-1-ol (CAS No: 2343-61-5)

1-(2-fluorophenyl)prop-2-yn-1-ol, identified by its Chemical Abstracts Service number CAS No: 2343-61-5, is a significant compound in the realm of pharmaceutical chemistry and synthetic biology. This molecule, featuring a propargyl alcohol moiety attached to a 2-fluorophenyl group, has garnered considerable attention due to its structural versatility and potential applications in drug discovery and material science. The presence of both fluorine and triple-bond functionalities makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents.

The 2-fluorophenyl substituent is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, binding affinity, and overall pharmacological properties. In recent years, the exploration of fluorinated aromatic compounds has expanded dramatically, driven by their ability to modulate receptor interactions and improve drug efficacy. The propargyl alcohol group, on the other hand, provides a reactive site for further functionalization, enabling the construction of diverse molecular architectures through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings.

Recent advancements in synthetic methodologies have further highlighted the utility of 1-(2-fluorophenyl)prop-2-yn-1-ol. For instance, researchers have leveraged this compound as a precursor in the development of novel antiviral agents. The combination of fluorine’s electronic effects and the propargyl group’s reactivity allows for the design of molecules that can interact selectively with viral proteases or polymerases. Such interactions are critical for inhibiting viral replication, making this compound a promising candidate for therapeutic intervention.

In addition to its pharmaceutical applications, 1-(2-fluorophenyl)prop-2-yn-1-ol has shown potential in materials science. The unique electronic properties of the 2-fluorophenyl ring contribute to its suitability as a building block for organic semiconductors and optoelectronic materials. Researchers are exploring its incorporation into conjugated polymers that exhibit enhanced charge transport properties, which could revolutionize the field of flexible electronics. The triple-bond functionality also lends itself to applications in photopolymerization processes, where controlled radical polymerization techniques can be employed to generate high-performance polymers with tailored mechanical and thermal properties.

The synthesis of 1-(2-fluorophenyl)prop-2-yn-1-ol typically involves multi-step procedures that require precise control over reaction conditions. One common approach involves the palladium-catalyzed coupling of terminal alkynes with halogenated aromatic compounds, followed by reduction steps to introduce the hydroxyl group. Recent innovations in catalytic systems have improved the efficiency and selectivity of these transformations, reducing byproduct formation and minimizing waste generation. Such improvements align with the growing emphasis on sustainable chemistry practices within the industry.

From a computational chemistry perspective, 1-(2-fluorophenyl)prop-2-yn-1-ol serves as an excellent model system for studying molecular interactions. High-level quantum mechanical calculations have been employed to elucidate its electronic structure and predict its behavior in various environments. These studies have revealed insights into how the fluorine atom influences electronic distributions across the molecule, which can be harnessed to optimize drug-receptor binding affinities. Furthermore, molecular dynamics simulations have been used to model its solvation behavior in different solvents, providing valuable data for designing experiments and predicting biological activity.

The role of 1-(2-fluorophenyl)prop-2-yn-1-ol in medicinal chemistry extends beyond simple intermediates; it exemplifies how structural motifs derived from natural products can be modified to yield novel therapeutics. Its incorporation into drug candidates has led to compounds with improved pharmacokinetic profiles and reduced toxicity compared to their non-fluorinated counterparts. This underscores the importance of fluorine-containing heterocycles in modern drug design and highlights the continued relevance of CAS No: 2343-61-5 as a cornerstone compound in this field.

As research progresses, new applications for 1-(2-fluorophenyl)prop-2-yn-1-ol are likely to emerge, particularly in areas such as targeted therapy and precision medicine. Its ability to serve as a versatile scaffold allows medicinal chemists to explore diverse chemical spaces efficiently. By combining traditional synthetic techniques with cutting-edge methodologies like flow chemistry and biocatalysis, researchers can accelerate the discovery process while maintaining high standards of quality and sustainability.

In conclusion, 1-(2-fluorophenyl)prop-2-yn-1-ol (CAS No: 2343-61-5) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it indispensable in pharmaceutical development, materials science, and computational studies alike. As our understanding of molecular interactions deepens and synthetic capabilities evolve, this compound will undoubtedly continue to play a pivotal role in advancing scientific knowledge and technological innovation.